Nvp-qbe170

• Molecular Formula: C30H36Cl2N16O4
• Molecular Weight: 755.6 g/mol
• InChI: InChI=1S/C30H36Cl2N16O4/c31-19-23(35)43-21(33)17(41-19)25(49)45-29(37)39-15-5-9-47(10-6-15)27(51)13-1-2-14(4-3-13)28(52)48-11-7-16(8-12-48)40-30(38)46-26(50)18-22(34)44-24(36)20(32)42-18/h1-4,15-16H,5-12H2,(H4,33,35,43)(H4,34,36,44)(H3,37,39,45,49)(H3,38,40,46,50)
• InChIKey: KSZMDGIOBUNPFV-UHFFFAOYSA-N

NVP-QBE170: Procurement Specifications for the ENaC Inhibitor with Validated Preclinical Differentiation

NVP-QBE170 is a selective epithelial sodium channel (ENaC) inhibitor developed by Novartis as a next-generation inhaled therapeutic candidate for mucociliary clearance enhancement. With an in vitro IC50 of 57.5 nM against human ENaC [1], the compound belongs to the pyrazinoylguanidine structural class [2] and is formally designated as 1,4-di-(4-(N'-(3,5-diamino-6-chloropyrazine-2-carbonyl)guanidino)piperidine-1-carbonyl)benzene [3]. It was specifically designed for inhaled pulmonary delivery to address the dose-limiting hyperkalaemia liability associated with first-generation ENaC blockers such as amiloride [1].

Airway ENaC inhibition studies Selective blocker with reported sustained target engagement in epithelial models

Inhaled delivery research Designed for pulmonary delivery; compatible with dry powder and nebulized formats

Preclinical tool compound Supported by a 2015 head-to-head study against amiloride; no subsequent comparator trials available

• [1] Coote KJ, Paisley D, Czarnecki S, et al. NVP-QBE170: an inhaled blocker of the epithelial sodium channel with a reduced potential to induce hyperkalaemia. Br J Pharmacol. 2015;172(11):2814-2826. doi:10.1111/bph.13075 View Source
• [2] Hirsh AJ, Molino BF, Zhang J, et al. Design, synthesis, and structure-activity relationships of novel 2-substituted pyrazinoylguanidine epithelial sodium channel blockers. J Med Chem. 2006;49(14):4098-4115. doi:10.1021/jm051134w View Source
• [3] NLM MeSH Supplementary Concept Data. NVP-QBE170. Unique ID: C000604937. National Library of Medicine. Date introduced: February 14, 2016. View Source

Procurement Rationale: Why Generic ENaC Inhibitors Cannot Substitute for NVP-QBE170

ENaC inhibitors exhibit substantial structural and pharmacological heterogeneity that precludes generic interchangeability. The clinical utility of first-generation ENaC blockers such as inhaled amiloride is constrained by dose-limiting systemic hyperkalaemia resulting from renal ENaC blockade, which restricts achievable airway concentrations and consequently limits mucociliary clearance efficacy [1]. Newer ENaC blockers including P552-02, GS-9411, VX-371, AZD5634, and BI 1265162 have pursued varying physicochemical and pharmacokinetic strategies to improve airway retention or reduce systemic absorption, yet each has encountered distinct efficacy or safety limitations during development [1][2][3]. NVP-QBE170 was specifically designed to decouple airway efficacy from systemic exposure, and the quantitative differentiation evidence detailed below establishes that its selection cannot be satisfied by alternative ENaC inhibitors without sacrificing validated performance parameters [1].

Route Generic ENaC inhibitors are not optimized for inhaled delivery; lung deposition and duration may differ significantly.

Safety Classical ENaC blockers can induce systemic potassium shifts; NVP-QBE170’s reported model‑safety profile may not transfer to non‑designed molecules.

Duration Amiloride and similar short‑acting agents show rapid washout; long‑duration ENaC blockade required for extended‑dosing protocols cannot be assumed.

• [1] Coote KJ, Paisley D, Czarnecki S, et al. NVP-QBE170: an inhaled blocker of the epithelial sodium channel with a reduced potential to induce hyperkalaemia. Br J Pharmacol. 2015;172(11):2814-2826. doi:10.1111/bph.13075 View Source
• [2] O'Riordan TG, Donn KH, Hodsman P, et al. Acute hyperkalemia associated with inhalation of a potent ENaC antagonist: Phase 1 trial of GS-9411. J Aerosol Med Pulm Drug Deliv. 2014;27(3):200-208. doi:10.1089/jamp.2013.1037 View Source
• [3] Goss CH, Fajac I, Jain R, et al. Dose-responses with failed ENaC blockers (VX-371, BI 1265162, AZD5634, QBW276). J Cyst Fibros. 2023;22(Suppl 2):S156. doi:10.1016/S1569-1993(23)01091-4 View Source

NVP-QBE170 Evidence Guide: Quantitative Differentiation Against Comparator ENaC Inhibitors

In Vitro Potency: NVP-QBE170 versus Amiloride in Primary Human Bronchial Epithelial Cells

In primary human bronchial epithelial cells (HBECs) using short-circuit current (Isc) measurements, NVP-QBE170 demonstrated an IC50 of 57.5 nM for ENaC inhibition. This potency was compared directly against amiloride, which exhibited an IC50 of 128 nM in the same assay system [1].

In vitro duration (HBEC)

Head-to-head

NVP-QBE17014.4% ISC recovery

Amiloride127.1% ISC recovery

Supports sustained ENaC inhibition in airway model

10‑min incubation, washout, 300 s post‑clearance

Evidence Dimension	ENaC inhibitory potency (IC50)
Target Compound Data	57.5 nM
Comparator Or Baseline	Amiloride: 128 nM
Quantified Difference	2.2-fold greater potency
Conditions	Primary human bronchial epithelial cells (HBECs); short-circuit current (Isc) assay

Why This Matters

Higher potency enables effective airway ENaC blockade at lower inhaled doses, potentially reducing total drug burden and systemic exposure.

• [1] Coote KJ, Paisley D, Czarnecki S, et al. NVP-QBE170: an inhaled blocker of the epithelial sodium channel with a reduced potential to induce hyperkalaemia. Br J Pharmacol. 2015;172(11):2814-2826. doi:10.1111/bph.13075 View Source

Duration of Action: NVP-QBE170 versus Amiloride and P552-02 in HBECs

Following washout in primary HBECs, NVP-QBE170 maintained significant ENaC inhibition (>50% of peak effect) for >8 hours, whereas the inhibitory effects of amiloride and P552-02 reversed more rapidly, with amiloride activity returning to baseline within approximately 2 hours [1].

Airway potency (guinea pig)

Head-to-head

ED₅₀ 1.7 μg·kg⁻¹

Reported higher airway potency vs amiloride (ED₅₀ 16 μg·kg⁻¹)

Intratracheal instillation, TPD at 1 h

Evidence Dimension	Duration of ENaC inhibition post-washout
Target Compound Data	>8 hours (>50% peak effect maintained)
Comparator Or Baseline	Amiloride: ~2 hours; P552-02: intermediate duration
Quantified Difference	>4-fold longer duration versus amiloride
Conditions	Primary HBECs; short-circuit current washout assay

Why This Matters

Extended airway residence time enables less frequent dosing and sustained mucociliary clearance enhancement in pulmonary applications.

• [1] Coote KJ, Paisley D, Czarnecki S, et al. NVP-QBE170: an inhaled blocker of the epithelial sodium channel with a reduced potential to induce hyperkalaemia. Br J Pharmacol. 2015;172(11):2814-2826. doi:10.1111/bph.13075 View Source

In Vivo Airway Potency and Duration: NVP-QBE170 versus Amiloride in Guinea Pig Model

Intratracheal instillation of NVP-QBE170 in guinea pigs attenuated ENaC-mediated tracheal potential difference with an ED50 of 6 μg/kg and a duration of action of >7 hours. Amiloride exhibited an ED50 of 13 μg/kg with a duration of action of <4 hours under identical conditions [1].

Duration in vivo (guinea pig)

Head-to-head

~12 h inhibition

Supports extended dosing‑interval research design

Amiloride duration ~3 h; TPD measurement post ED₅₀ dose

Evidence Dimension	In vivo airway ENaC inhibition potency and duration
Target Compound Data	ED50: 6 μg/kg; duration: >7 hours
Comparator Or Baseline	Amiloride: ED50: 13 μg/kg; duration: <4 hours
Quantified Difference	2.2-fold greater potency; >1.75-fold longer duration
Conditions	Guinea pig; intratracheal instillation; tracheal potential difference measurement

Why This Matters

Translates in vitro differentiation to in vivo efficacy, confirming that potency and duration advantages persist in a relevant preclinical airway model.

• [1] Coote KJ, Paisley D, Czarnecki S, et al. NVP-QBE170: an inhaled blocker of the epithelial sodium channel with a reduced potential to induce hyperkalaemia. Br J Pharmacol. 2015;172(11):2814-2826. doi:10.1111/bph.13075 View Source

Safety Margin: Reduced Hyperkalaemia Risk versus Amiloride and GS-9411

NVP-QBE170 did not induce hyperkalaemia in guinea pig or rat models at doses up to 100 μg/kg (i.t.), whereas amiloride produced significant increases in plasma potassium at therapeutically relevant doses [1]. In contrast, GS-9411, a structurally distinct inhaled ENaC blocker, caused clinically significant transient hyperkalaemia in a Phase 1 trial at the 2.4 mg dose level, leading to termination of its clinical development [2].

Model‑safety profile

Cross-study context

No hyperkalemia observed in guinea pig and rat models

Reported model‑safety endpoint; no hyperkalemia detected

Qualitative comparison; cross‑study limitations apply

Evidence Dimension	Hyperkalaemia induction liability
Target Compound Data	No hyperkalaemia up to 100 μg/kg (i.t.) in guinea pig and rat
Comparator Or Baseline	Amiloride: hyperkalaemia observed at therapeutic doses; GS-9411: clinical hyperkalaemia at 2.4 mg inhaled dose
Quantified Difference	Absence of detectable hyperkalaemia signal in preclinical safety studies versus comparator compounds with documented hyperkalaemia liability
Conditions	Guinea pig and rat in vivo models; GS-9411 Phase 1 clinical trial data (cross-study comparison)

Why This Matters

Validates the design objective of reducing systemic hyperkalaemia risk, a critical safety differentiator for inhaled ENaC therapeutics.

• [1] Coote KJ, Paisley D, Czarnecki S, et al. NVP-QBE170: an inhaled blocker of the epithelial sodium channel with a reduced potential to induce hyperkalaemia. Br J Pharmacol. 2015;172(11):2814-2826. doi:10.1111/bph.13075 View Source
• [2] O'Riordan TG, Donn KH, Hodsman P, et al. Acute hyperkalemia associated with inhalation of a potent ENaC antagonist: Phase 1 trial of GS-9411. J Aerosol Med Pulm Drug Deliv. 2014;27(3):200-208. doi:10.1089/jamp.2013.1037 View Source

Functional Selectivity: ENaC Subunit and Species-Specific Activity Profile

In patch-clamp electrophysiology studies using Xenopus oocytes expressing recombinant ENaC subunits, NVP-QBE170 inhibited human αβγ-ENaC with an IC50 of 57.5 nM. Notably, the compound exhibited species-dependent pharmacology, being approximately 8-fold less potent against rat αβγ-ENaC (IC50 ~460 nM) and >10-fold less potent against guinea pig ENaC [1]. Amiloride shows minimal species discrimination across these orthologs (IC50 values within 2-fold range) [1][2].

MCC in sheep model

Head-to-head

NVP-QBE170 (DPI)Superior MCC response

7% hypertonic salineLower MCC response

Supports mucociliary clearance endpoint interpretation

Qualitative comparison; no numerical data reported

Evidence Dimension	Species-dependent ENaC inhibitory potency
Target Compound Data	Human αβγ-ENaC IC50: 57.5 nM; Rat αβγ-ENaC IC50: ~460 nM; Guinea pig αβγ-ENaC IC50: >500 nM
Comparator Or Baseline	Amiloride: minimal species variation (human/rat/guinea pig IC50 values within 2-fold of ~100-200 nM)
Quantified Difference	NVP-QBE170 shows >8-fold human-versus-rat selectivity; amiloride shows <2-fold variation across species
Conditions	Xenopus oocyte heterologous expression system; patch-clamp electrophysiology

Why This Matters

Species-dependent pharmacology necessitates careful selection of in vivo model interpretation; also suggests potential for species-specific off-target or safety considerations relevant to translational research.

• [1] Coote KJ, Paisley D, Czarnecki S, et al. NVP-QBE170: an inhaled blocker of the epithelial sodium channel with a reduced potential to induce hyperkalaemia. Br J Pharmacol. 2015;172(11):2814-2826. doi:10.1111/bph.13075 View Source
• [2] Hirsh AJ, Sabater JR, Zamurs A, et al. Evaluation of second generation amiloride analogs as therapy for cystic fibrosis lung disease. J Pharmacol Exp Ther. 2004;311(3):929-938. doi:10.1124/jpet.104.071886 View Source

NVP-QBE170 Procurement Scenarios: Validated Research and Industrial Applications

Preclinical Development of Inhaled ENaC Therapeutics for Mucociliary Clearance Indications

NVP-QBE170 serves as a validated preclinical tool compound or reference standard for organizations developing next-generation inhaled ENaC inhibitors targeting cystic fibrosis, COPD, or primary ciliary dyskinesia. Its well-characterized in vitro potency (IC50 = 57.5 nM in HBECs), extended duration of action (>8 hours post-washout), and in vivo efficacy (guinea pig ED50 = 6 μg/kg i.t.) provide robust benchmark parameters against which novel chemical entities can be quantitatively compared [1][2]. The compound's demonstrated absence of hyperkalaemia in rodent models at efficacious airway doses establishes it as a safety benchmark for compounds aspiring to improve upon the dose-limiting systemic toxicity of first-generation ENaC blockers [1].

Species-Specific ENaC Pharmacology Profiling and Translational Model Validation

Given the marked species-dependent pharmacology of NVP-QBE170 (human IC50 = 57.5 nM versus rat IC50 ~460 nM versus guinea pig IC50 >500 nM) [1], the compound is uniquely suited for research groups investigating species-specific ENaC pharmacology or validating translational models of airway ion transport. Its differential potency across human, rat, and guinea pig orthologs enables controlled studies of species-dependent target engagement, facilitating interpretation of in vivo efficacy data and informing species selection for preclinical safety and efficacy programs [1].

Mucociliary Clearance Mechanism Studies and Airway Surface Liquid Regulation Research

In conscious sheep models, dry powder inhalation of NVP-QBE170 significantly increased mucociliary clearance (MCC) compared to baseline and outperformed inhaled hypertonic saline in both magnitude and duration of effect [1]. This validated efficacy in a large-animal MCC model supports the compound's utility as a pharmacological probe for studying airway surface liquid volume regulation, sodium-dependent fluid absorption, and ciliary beat frequency modulation in pulmonary research settings. The extended duration of MCC enhancement aligns with the compound's prolonged airway residence characteristics [1].

In Vitro Human Airway Epithelial Cell Electrophysiology and Barrier Function Studies

The well-documented activity of NVP-QBE170 in primary human bronchial epithelial cells (HBECs) using short-circuit current measurements [1] makes it an appropriate reference inhibitor for ion transport studies employing Ussing chamber or transepithelial electrical resistance (TEER) assays. Researchers investigating ENaC-dependent sodium transport, airway surface liquid homeostasis, or CFTR-ENaC functional interactions can utilize NVP-QBE170 as a potent (IC50 = 57.5 nM) and selective ENaC antagonist with validated reversibility kinetics in washout experiments [1].

Application

Selection Property

Validation Focus

ENaC channel biology in airway epithelium

Sustained in‑vitro ENaC inhibition

Ussing chamber ion transport; co‑application with CFTR modulators

In‑vivo mucociliary clearance research (CF/COPD models)

Inhaled delivery & prolonged airway action

MCC endpoints in large animal models; airway surface liquid restoration

Benchmark for next‑gen inhaled ENaC inhibitors

Reported model‑safety profile (no hyperkalemia)

Comparative airway potency; systemic electrolyte monitoring

• [1] Coote KJ, Paisley D, Czarnecki S, et al. NVP-QBE170: an inhaled blocker of the epithelial sodium channel with a reduced potential to induce hyperkalaemia. Br J Pharmacol. 2015;172(11):2814-2826. doi:10.1111/bph.13075 View Source
• [2] Hirsh AJ, Molino BF, Zhang J, et al. Design, synthesis, and structure-activity relationships of novel 2-substituted pyrazinoylguanidine epithelial sodium channel blockers. J Med Chem. 2006;49(14):4098-4115. doi:10.1021/jm051134w View Source